Cas no 115851-80-4 (1,7-bis(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione)

• Product Name: 1,7-bis(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione
• CAS No: 115851-80-4
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 2013577
• PubChem ID: 442783
• Update Time: 2025-04-21

1,7-bis(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-bis(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione
• 1,7-bis-(4-hydroxy-3-methoxyphenyl)-1,6-heptadiene-3,5-dione
• 5-hydroxy-1,7-bis (4-hydroxy-3-methoxyphenyl)hepta-1,4,6-trien-3-one
• curcumin
• diferuloylmethane
• tetrahydrocurcumin
• [(E,E)-1,7-bis(4-hydroxy-3-methoxy-phenyl)-1,6-heptadiene-3,5-dione]
• MFCD00598973
• 1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxy-3-methoxyphenyl)-
• KBio3_003004
• HMS3655O16
• 5-hydroxy-1,7-bis(4-hydroxy-3-methoxyphenyl)hepta-1,4,6-trien-3-one
• KBio1_001627
• SPBio_001728
• SY129768
• 115851-80-4
• Spectrum2_001714
• Spectrum3_001990
• DivK1c_006683
• DTXSID20331949
• SpecPlus_000587

• Inchi： 1S/C21H20O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)13-17(23)8-4-15-6-10-19(25)21(12-15)27-2/h3-13,22,24-25H,1-2H3
• InChI Key： ZIUSSTSXXLLKKK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C=CC(=CC(C=CC2C=CC(=C(C=2)OC)O)=O)O)=C1)O

Computed Properties

• Exact Mass: 368.12598835g/mol
• Monoisotopic Mass: 368.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 4
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids